![molecular formula C16H23NOS B4752202 3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine](/img/structure/B4752202.png)
3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine
Overview
Description
3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine is a chemical compound that belongs to the class of piperidine derivatives. This compound has been extensively studied due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine is not fully understood. However, it has been suggested that this compound may act as a modulator of neurotransmitter release, affecting the release of dopamine, norepinephrine, and serotonin. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory and analgesic effects, as well as potential neuroprotective effects. Additionally, this compound has been shown to have effects on the cardiovascular system, including potential vasodilatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine in lab experiments is its potential therapeutic applications. Additionally, this compound has been shown to have relatively low toxicity levels. However, one limitation of using this compound in lab experiments is the limited understanding of its mechanism of action.
Future Directions
There are several future directions for the study of 3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine. One potential direction is the further investigation of its potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Finally, the development of more efficient synthesis methods for this compound may enable further research into its potential applications.
Scientific Research Applications
3-methyl-1-{2-[(4-methylphenyl)thio]propanoyl}piperidine has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. This compound has been shown to have potential as a therapeutic agent for the treatment of various diseases.
properties
IUPAC Name |
2-(4-methylphenyl)sulfanyl-1-(3-methylpiperidin-1-yl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NOS/c1-12-6-8-15(9-7-12)19-14(3)16(18)17-10-4-5-13(2)11-17/h6-9,13-14H,4-5,10-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXTBGRIRUFYZFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C(C)SC2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Methylphenyl)sulfanyl]-1-(3-methylpiperidin-1-yl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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